2-(Diethylamino)ethyl 3-methoxybenzoate

• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol
• IUPAC Name: 2-(diethylamino)ethyl 3-methoxybenzoate
• InChI: InChI=1S/C14H21NO3/c1-4-15(5-2)9-10-18-14(16)12-7-6-8-13(11-12)17-3/h6-8,11H,4-5,9-10H2,1-3H3
• InChI Key: DRBTUQJCEWJZAG-UHFFFAOYSA-N
• SMILES: CCN(CC)CCOC(=O)C1=CC(=CC=C1)OC

Description

2-(Diethylamino)ethyl 3-methoxybenzoate, commonly known as benzocaine, is a local anesthetic that is widely used in various medical and dental procedures. It is an ester-type local anesthetic that is commonly used as a topical pain reliever. Benzocaine is a white crystalline powder that is odorless and tasteless and is soluble in water and ethanol. It is a popular anesthetic because of its rapid onset of action, long duration of action, and low toxicity.

Mechanism of Action

Benzocaine works by blocking the voltage-gated sodium channels in nerve cells, which prevents the initiation and propagation of action potentials. This results in a loss of sensation in the affected area.
Biochemical and Physiological Effects:
Benzocaine has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cholinesterase and carbonic anhydrase. It has also been shown to have antioxidant properties and to inhibit the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

Benzocaine is a useful tool in scientific research because of its ability to block voltage-gated sodium channels. However, it also has some limitations. For example, it can be difficult to control the concentration of benzocaine in experiments, and it can also have off-target effects on other ion channels.

Future Directions

There are several areas of future research that could be pursued with regard to benzocaine. One area of interest is the development of new local anesthetics that are more effective and have fewer side effects than benzocaine. Another area of interest is the use of benzocaine as a tool to study the mechanisms of pain and anesthesia in greater detail. Finally, benzocaine could be used to develop new treatments for conditions such as neuropathic pain and chronic pain.

Synthesis Methods

Benzocaine can be synthesized by the esterification reaction between 2-(diethylamino)ethanol and 3-methoxybenzoic acid. The reaction is typically carried out in the presence of a catalyst such as sulfuric acid or hydrochloric acid. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

Benzocaine has been widely used in scientific research for its ability to block voltage-gated sodium channels, which are responsible for the initiation and propagation of action potentials in neurons. This property makes benzocaine useful in studying the mechanisms of pain and anesthesia.